Cas no 246511-74-0 (3-Hexanone,2-hydroxy-5-methyl-)

• Product name: 3-Hexanone,2-hydroxy-5-methyl-
• CAS No: 246511-74-0
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 246054
• PubChem ID: 10920542

3-Hexanone,2-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone,2-hydroxy-5-methyl-
• 2-hydroxy-5-methylhexan-3-one
• LogP
• F06LL2B56F
• 2-hydroxy-5-methyl-hexan-3-one
• 246511-74-0
• UNII-F06LL2B56F
• FEMA No. 3989, 2-hydroxy-
• DTXSID70947594
• 2-hydroxy-5-methyl-3-hexanone
• OYUBDGVWESFPBQ-UHFFFAOYSA-N
• (+/-)-2-HYDROXY-5-METHYLHEXAN-3-ONE
• SCHEMBL108766
• 2-HYDROXY-5-METHYLHEXAN-3-ONE, (+/-)-
• 3-HEXANONE, 2-HYDROXY-5-METHYL-
• Q27277464

• Inchi： InChI=1S/C7H14O2/c1-5(2)4-7(9)6(3)8/h5-6,8H,4H2,1-3H3
• InChI Key： OYUBDGVWESFPBQ-UHFFFAOYSA-N
• SMILES： OC(C(=O)CC(C)C)C

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1

Experimental Properties

• Density: 0.933
• Boiling Point: 172.206°C at 760 mmHg
• Flash Point: 63.915°C
• Refractive Index: 1.429
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins